Cas no 2228316-29-6 (4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one
• CAS No: 2228316-29-6
• MF: C₆H₅BrN₂O₂S
• MW: 249.085098981857
• CID: 5980179
• PubChem ID: 165693815
• Update Time: 2025-06-07

4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one
• 2228316-29-6
• EN300-1926701

• Inchi： 1S/C6H5BrN2O2S/c7-5-8-4(2-12-5)3-1-11-6(10)9-3/h2-3H,1H2,(H,9,10)
• InChI Key： VDGMLWCESYXMKB-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1COC(N1)=O

Computed Properties

• Exact Mass: 247.92551g/mol
• Monoisotopic Mass: 247.92551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one

Chemical Profile of 4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228316-29-6)

4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228316-29-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolidinone class, a scaffold known for its versatility in drug design due to its ability to form stable complexes with biological targets and exhibit diverse pharmacological activities. The presence of a brominated thiazole moiety in its structure enhances its potential as a key intermediate in synthesizing novel therapeutic agents.

The structural features of 4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one make it an intriguing candidate for further exploration in drug discovery. The oxazolidinone ring system provides a rigid framework that can be modulated to optimize binding affinity and selectivity. Additionally, the bromine substituent at the 2-position of the thiazole ring introduces reactivity that can be exploited in further chemical modifications, such as cross-coupling reactions or nucleophilic substitutions, which are common strategies in modern drug development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one has been studied for its potential role in modulating biological processes associated with inflammation, cancer, and infectious diseases. The oxazolidinone core is particularly noteworthy for its ability to interact with enzymes and receptors involved in these pathways. For instance, derivatives of this class have shown promise in inhibiting proteases that play a crucial role in cancer progression.

One of the most compelling aspects of 4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that phosphorylate other molecules and are involved in numerous cellular processes. Dysregulation of kinase activity is implicated in various diseases, making them attractive targets for therapeutic intervention. The thiazole ring in this compound can be tailored to interact with specific pockets on the kinase active site, while the oxazolidinone moiety provides additional binding interactions. This dual functionality makes it an excellent candidate for designing highly specific kinase inhibitors.

Recent studies have also highlighted the importance of 4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one in the development of antiviral agents. The structural complexity of this compound allows it to mimic natural substrates or interfere with viral replication mechanisms. For example, modifications to the thiazole ring have been shown to enhance binding affinity to viral proteases or polymerases, thereby inhibiting viral replication. This approach has been particularly promising in the context of emerging infectious diseases where rapid development of antiviral therapies is critical.

The synthesis of 4-(2-bromo-1,3-thiazol-4-yl)-1,3-oxazolidin-2-one involves multi-step organic transformations that highlight its synthetic utility. The bromination step at the thiazole ring is particularly well-suited for further functionalization via palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the molecule, expanding its pharmacological profile. Additionally, the oxazolidinone ring can be further modified by introducing different substituents to fine-tune its biological activity.

The pharmacokinetic properties of 4-(2-bromo-1,3-thiazol-4-yll)-1,3 oxazolidin - 2 - one are also under investigation to ensure its suitability for therapeutic applications. Factors such as solubility, stability, and metabolic clearance are critical considerations when evaluating a compound's potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable solubility characteristics and stability under physiological conditions, which are essential for oral bioavailability and systemic distribution.

In conclusion, 4 - ( 2 - bromo - 1 , 3 - thiazol - 4 - yl ) - 1 , 3 - ox az o lid ine - 2 - one ( CAS No . 2228316 - 29 - 6 ) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.